Cas no 16493-80-4 (4-Ethyloctanoic acid)

• Product Name: 4-Ethyloctanoic acid
• CAS No: 16493-80-4
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00506494
• CID: 50431
• Update Time: 2025-04-18

4-Ethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyloctanoic acid
• 4-Aethyl-caprylsaeure
• 4-Aethyl-octansaeure
• 4-Ethylcaprylic acid
• 4-ethyl-octanoic acid
• 4-Ethyl-octansaeure
• Octanoic acid,4-ethyl
• FEMA 3800
• 4-ethyl-octanoicaci
• Octanoicacid,4-ethyl-
• 4-Ethyl ocatanoic acid
• 4-Ethyloctanoicacid
• 4-Ethylcaprylicacid
• Octanoic acid, 4-ethyl-
• 4-ethyl octanoic acid
• KSC175O1L
• Jsp003311
• PWKJMPFEQOHBAC-UHFFFAOYSA-N
• BCP25734
• SBB067105
• LMFA01030983
• TRA0043285
• SY060410
• R586
• AX8018745
• AB1006092
• AB0018219
• ST2402

• MDL： MFCD00506494
• Inchi： 1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• InChI Key： PWKJMPFEQOHBAC-UHFFFAOYSA-N
• SMILES： CCCCC(CCC(=O)O)CC

Computed Properties

• Exact Mass: 172.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.904 g/mL at 25 °C(lit.)
• Boiling Point: 163 °C(lit.)
• Flash Point: 212 ºF
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: Slightly soluble in water(0.13 mg/mL). Soluble in hexane
• PSA: 37.30000
• LogP: 3.06760
• FEMA: 3800
• Solubility: Not determined

4-Ethyloctanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters